N-[4-[(Z)-(1-Methylpyrrolidin-2-ylidene)amino]sulfonylphenyl]-2-methylsulfanylpyridine-3-carboxamide

• IUPAC Name: N-[4-[(Z)-(1-methylpyrrolidin-2-ylidene)amino]sulfonylphenyl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C18H20N4O3S2/c1-22-12-4-6-16(22)21-27(24,25)14-9-7-13(8-10-14)20-17(23)15-5-3-11-19-18(15)26-2/h3,5,7-11H,4,6,12H2,1-2H3,(H,20,23)/b21-16-
• InChI Key: SCHPCDVUYGOPPZ-PGMHBOJBSA-N
• Canonical SMILES: CN1CCCC1=NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(N=CC=C3)SC
• Isomeric SMILES: CN\1CCC/C1=N/S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(N=CC=C3)SC
• Molecular Formula: C18H20N4O3S2
• Molecular Weight: 404.5 g/mol
• CAS No.: 1181480-91-0

Description

This compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to create compounds for the treatment of various diseases. The compound also contains a sulfonylphenyl group and a methylsulfanylpyridine group, which may contribute to its properties and potential biological activity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through ring construction from different cyclic or acyclic precursors, or through functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups. The pyrrolidine ring, due to its sp3 hybridization, contributes to the stereochemistry of the molecule and increases its three-dimensional coverage.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Pyrrolidine derivatives can undergo a variety of reactions, including those involving the nitrogen atom in the ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, pyrrolidine derivatives are generally soluble in water and ethanol, and have high melting points.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. Pyrrolidine derivatives can have different biological profiles depending on the spatial orientation of substituents and the different binding modes to proteins.

Future Directions

The future directions for research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its mechanism of action. Pyrrolidine derivatives are a promising area of research in drug discovery.